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Compound of Interest

Compound Name: (Butane-2-sulfonyl)-acetonitrile

Cat. No.: B3335286

An In-depth Technical Guide to the Physical Properties of (Butane-2-sulfonyl)-acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Butane-2-sulfonyl)-acetonitrile is a bifunctional organic compound containing both a sulfonyl
group and a nitrile moiety. This guide provides a summary of its known chemical properties and
outlines detailed experimental protocols for the determination of its key physical characteristics.
Due to the limited availability of direct experimental data for this specific compound, this
document focuses on established methodologies for characterization, providing a framework
for researchers to obtain precise and reliable data. The protocols described herein are
fundamental to the physicochemical profiling of new chemical entities in the drug development
pipeline.

Chemical Identity and Known Properties

(Butane-2-sulfonyl)-acetonitrile is a compound with the molecular formula C6H11NO2S.[1]
Basic identifiers and properties are summarized in the table below.
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Property Value Source
Molecular Formula C6H11NO2S [1]
Molecular Weight 161.22 g/mol [1]
CAS Number 1153970-76-3 [1]
InChi Key FGYQFNPEDZZDHE- 1]

UHFFFAOYSA-N

Estimated Physical Properties

Direct experimental data for the physical properties of (Butane-2-sulfonyl)-acetonitrile are not
readily available in the public domain. However, estimations can be made based on the
properties of structurally similar compounds, such as other alkylsulfonylacetonitriles. These
estimations are useful for initial experimental design and handling procedures.
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Property Estimated Value Basis for Estimation
Sulfonyl-containing
compounds are often

) ) ) crystalline solids. For example,

Melting Point Solid at room temperature 2[4
Methylphenyl)sulfonyl]acetonitr
ile is a solid.[2]

High polarity due to sulfonyl
and nitrile groups suggests a

Boiling Point > 200 °C (with decomposition) high boiling point. Similar small
sulfonyl compounds have high
boiling points.

Soluble in polar organic
solvents (e.g., acetonitrile, o
) The polar sulfonyl and nitrile
- acetone, DMSO); sparingly ] ] -
Solubility ] groups will dominate solubility,
soluble in water; poorly soluble ]
) favoring polar solvents.[2][3]
in nonpolar solvents (e.g.,
hexane).
Based on the density of related
sulfonyl compounds and the
presence of sulfur and oxygen,
Density ~1.2 g/cm?3 which increase density over

simple hydrocarbons. Butane-
2-sulfonyl chloride has a
density of 1.23 g/mL.[4]

Experimental Protocols for Physicochemical

Characterization

The following sections detail the standard experimental procedures for determining the key

physical properties of (Butane-2-sulfonyl)-acetonitrile.

Melting Point Determination
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Methodology:

The melting point can be determined using a digital melting point apparatus. A small, finely
powdered sample of the compound is packed into a capillary tube to a height of 2-3 mm. The
tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate
(e.g., 1-2 °C per minute) near the expected melting point. The melting range is recorded from
the temperature at which the first drop of liquid appears to the temperature at which the entire
sample becomes a clear liquid.
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Sample Preparation:
Finely powder the solid sample.

!

Capillary Loading:
Pack the sample into a capillary tube (2-3 mm height).

!

Apparatus Setup:
Place the capillary in the melting point apparatus.

!

Heating Protocol:
Heat rapidly to ~10-15°C below the expected melting point, then reduce the heating rate to 1-2°C/min.

!

Observation and Recording:
Record the temperature range from the first liquid drop to complete liquefaction.

Apparatus Assembly:
Set up for vacuum distillation with a manometer.

!

Sample Introduction:
Place the sample in the distillation flask.

!

System Evacuation:
Reduce the pressure to a stable, known value.

!

Heating:
Gently heat the sample until boiling begins.

!

Data Recording:
Record the vapor temperature and the corresponding pressure.
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Solvent Selection:
Choose a range of solvents with varying polarities.

Sample Preparation:
Weigh a precise amount of solute.

Dissolution:
Add the solute to a known volume of solvent at a constant temperature.

Agitation:
Vortex or stir the mixture for a defined time.

Observation:
Visually inspect for complete dissolution.

Quantification (Optional):
If dissolved, add more solute until saturation is reached and calculate the concentration.
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Sample Weighing:
Accurately weigh the solid sample.

!

Sample Loading:
Place the sample in the pycnometer chamber.

!

System Purge:
Purge the chamber with the analysis gas (e.g., helium).

!

Volume Measurement:
Pressurize the chamber and expand the gas into a reference volume. Measure the pressure change.

!

Calculation:
Calculate the sample volume from the pressure data. Density = Mass / Volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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